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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Methylcyclohexyl acetate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Methylcyclohexyl acetate,

compiled from various safety data sheets. This information is crucial for assessing its hazards

and handling it safely.
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Property Value Source(s)

Physical Properties

Molecular Formula C₉H₁₆O₂ [1]

Molecular Weight 156.22 g/mol [1][2]

Appearance Clear, colorless liquid [3][4]

Melting Point/Freezing Point < -31.6 °C [4][5]

Boiling Point 186.2 °C at 102.4 kPa [4]

Flash Point 68 °C at 101.1 kPa [4]

Specific Gravity 0.947 - 0.951 at 20°C [3][4]

Water Solubility 0.44 g/L at 20°C [4]

Vapor Pressure
134 Pa at 20°C; 216 Pa at

25°C
[4]

Toxicity Data

Acute Dermal LD50 (Rat) > 2000 mg/kg bw [5]

Acute Inhalation LC50 (Rat) > 5.32 mg/L air [5]

Ecotoxicity Data

Fish (Cyprinus carpio) LC50 14 mg/L (96 h) [5]

Daphnia magna EC50 34 mg/L (48 h) [5]

Algae (Pseudokirchneriella

subcapitata) EC50
> 40 mg/L (72 h) [5]

Microorganisms (activated

sludge) NOEC
100 mg/L (28 d) [5]

Experimental Protocols: Disposal Procedures
The proper disposal of 2-Methylcyclohexyl acetate is paramount to ensure safety and

environmental protection. The following step-by-step procedures are based on established
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safety guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: Handle 2-Methylcyclohexyl acetate in a well-ventilated area,

preferably within a chemical fume hood.[5] Ensure that eyewash stations and safety showers

are readily accessible.[6]

Personal Protective Equipment:

Eye Protection: Wear tightly sealed safety goggles or glasses with side shields.[3][6]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[3]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5][6]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

high, use a NIOSH/MSHA-approved respirator.[6]

2. Small Spills and Leaks:

Immediate Actions:

Evacuate non-essential personnel from the immediate area.[4][5]

Eliminate all ignition sources, as 2-Methylcyclohexyl acetate is a combustible liquid.[2][5]

This includes turning off open flames and unplugging nearby electrical equipment.

Ensure adequate ventilation.[5][6]

Containment and Cleanup:

Contain the spill using an inert absorbent material such as sand, earth, vermiculite, or

diatomite.[3][7] Do not use combustible materials like sawdust.

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[7]
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Clean the spill area thoroughly with soap and water.[6]

3. Bulk Waste Disposal:

Waste Characterization: 2-Methylcyclohexyl acetate waste must be treated as hazardous

chemical waste.

Collection and Storage:

Collect waste 2-Methylcyclohexyl acetate in a designated, properly labeled, and sealed

container. The container should be compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from heat, ignition

sources, and incompatible materials such as strong oxidizing agents.[3][6]

Disposal Method:

The primary recommended method for disposal is through a licensed chemical destruction

facility.[5]

Controlled incineration with flue gas scrubbing is another acceptable method.[5]

Do not dispose of 2-Methylcyclohexyl acetate down the drain or in regular trash.[3][7]

This can harm the environment and is against regulations.

4. Contaminated Packaging Disposal:

Empty containers should be triple-rinsed (or the equivalent) with a suitable solvent.[5]

The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be punctured to prevent reuse and then disposed of in a

sanitary landfill or recycled, depending on local regulations.[5] Combustible packaging

materials may be incinerated.[5]

5. Regulatory Compliance:
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All disposal activities must be conducted in strict accordance with local, regional, and

national environmental regulations.[2][3][6] Consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylcyclohexyl acetate.
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Caption: Disposal workflow for 2-Methylcyclohexyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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